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Compound of Interest

Compound Name: 1-(Pyrrolidin-1-yl)prop-2-yn-1-one

Cat. No.: B1606674 Get Quote

Disclaimer: The compound "1-(Pyrrolidin-1-yl)prop-2-yn-1-one" as specified in the topic of

inquiry is not associated with a publicly registered CAS number and appears to be a novel or

uncharacterized substance. This guide will therefore focus on the closely related and well-

documented analog, 1-(Pyrrolidin-1-yl)prop-2-en-1-one (CAS: 42104-70-1). This analog shares

a pyrrolidine ring and a propenone linkage, differing only in the saturation of the bond (an

alkene instead of an alkyne). The information presented herein pertains to this analog.

Chemical Identity and Properties
1-(Pyrrolidin-1-yl)prop-2-en-1-one, also known as N-acryloylpyrrolidine, is a chemical

compound with the molecular formula C₇H₁₁NO.[1][2] It is recognized for its utility as a

monomer and a building block in organic synthesis.

Physicochemical Data
The key physicochemical properties of 1-(Pyrrolidin-1-yl)prop-2-en-1-one are summarized in

the table below for easy reference.
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Property Value Reference

CAS Number 42104-70-1 [1][2]

Molecular Formula C₇H₁₁NO [1][2]

Molecular Weight 125.17 g/mol [1][2]

IUPAC Name
1-(pyrrolidin-1-yl)prop-2-en-1-

one
[2]

Synonyms
N-acryloylpyrrolidine, N,N-

Tetramethyleneacrylamide
[2]

SMILES C=CC(=O)N1CCCC1 [1][2]

Synthesis and Experimental Protocols
The primary synthetic route to 1-(Pyrrolidin-1-yl)prop-2-en-1-one involves the acylation of

pyrrolidine with acryloyl chloride.

General Synthesis Protocol
This protocol describes the synthesis of N-acryloylpyrrolidine from pyrrolidine and acryloyl

chloride.

Materials:

Pyrrolidine

Acryloyl chloride

Anhydrous diethyl ether (or a similar inert solvent)

Triethylamine (or another suitable base)

Anhydrous magnesium sulfate

Standard laboratory glassware for reactions under an inert atmosphere
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Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere

(e.g., nitrogen or argon), dissolve pyrrolidine and triethylamine in anhydrous diethyl ether.

Cool the solution to 0°C using an ice bath.

Slowly add a solution of acryloyl chloride in anhydrous diethyl ether to the cooled pyrrolidine

solution dropwise.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove the triethylamine hydrochloride salt.

Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to yield the crude product.

Purify the crude product by vacuum distillation or column chromatography to obtain pure 1-

(Pyrrolidin-1-yl)prop-2-en-1-one.

Synthesis Workflow Diagram
The following diagram illustrates the general workflow for the synthesis of 1-(Pyrrolidin-1-

yl)prop-2-en-1-one.
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Caption: General synthesis workflow for 1-(Pyrrolidin-1-yl)prop-2-en-1-one.

Biological Activity and Applications
1-(Pyrrolidin-1-yl)prop-2-en-1-one has been investigated for its role in polymer chemistry and

has potential applications in drug development due to the biological activities observed in

structurally related compounds.
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Enzyme Inhibition
This compound has been shown to be an inhibitor of the homopolymerization of

polydimethylsiloxane (PDMS) by competing for the active site on DNA polymerase.[1] It also

inhibits the copolymerization of PDMS with methyl methacrylate (MMA).[1]

Quantitative Inhibition Data:

Parameter Value Enzyme System

Inhibition Constant (Ki) 4.56 x 10⁻⁵ M
DNA Polymerase (for PDMS

homopolymerization)

IC₅₀ 2.14 x 10⁻⁵ M
DNA Polymerase (for PDMS

homopolymerization)

Potential Anti-inflammatory Activity
While direct studies on the anti-inflammatory properties of 1-(Pyrrolidin-1-yl)prop-2-en-1-one

are limited, a class of 1,3-disubstituted prop-2-en-1-one derivatives has been identified as

inhibitors of neutrophilic inflammation.[3] These compounds were found to modulate the

mitogen-activated protein kinase (MAPK) and Akt signaling pathways.[3] Given its structural

similarity, it is plausible that 1-(Pyrrolidin-1-yl)prop-2-en-1-one may exhibit similar biological

activities.

Proposed Mechanism of Action: Modulation of
Inflammatory Pathways
Based on studies of structurally related enone derivatives, a potential mechanism of action for

the anti-inflammatory effects of 1-(Pyrrolidin-1-yl)prop-2-en-1-one involves the modulation of

the MAPK and Akt signaling pathways in neutrophils.[3] These pathways are crucial for

neutrophil activation, which includes processes like elastase release and superoxide anion

generation.

Signaling Pathway Diagram
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The diagram below illustrates the proposed signaling pathway that may be modulated by this

class of compounds.
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Caption: Proposed modulation of MAPK and Akt pathways by prop-2-en-1-one derivatives.

Conclusion
1-(Pyrrolidin-1-yl)prop-2-en-1-one is a versatile chemical compound with established roles in

polymer science and potential applications in the development of novel anti-inflammatory

agents. Its synthesis is straightforward, and its biological activity, particularly in the context of

enzyme inhibition, is quantitatively characterized. Further research into its potential modulation

of inflammatory signaling pathways, such as the MAPK and Akt pathways, could open new

avenues for its therapeutic use. This guide provides a foundational overview for researchers

and drug development professionals interested in the properties and applications of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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